N-(3-bromophenyl)-1,3-benzodioxole-5-carboxamide

• IUPAC Name: N-(3-bromophenyl)-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C14H10BrNO3/c15-10-2-1-3-11(7-10)16-14(17)9-4-5-12-13(6-9)19-8-18-12/h1-7H,8H2,(H,16,17)
• InChI Key: HVHDCHFQYKEWTM-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)NC3=CC(=CC=C3)Br
• Molecular Formula: C14H10BrNO3
• DSSTOX Substance ID: DTXSID30349974
• Molecular Weight: 320.14 g/mol
• CAS RN: 349114-14-3

Description

N-(3-bromophenyl)-1,3-benzodioxole-5-carboxamide, also known as BPCA, is a chemical compound that has been widely studied for its potential use in scientific research. BPCA is a member of the benzodioxole family of compounds, which have been shown to have various biological activities.

Mechanism of Action

The exact mechanism of action of N-(3-bromophenyl)-1,3-benzodioxole-5-carboxamide is not fully understood. However, studies have shown that N-(3-bromophenyl)-1,3-benzodioxole-5-carboxamide can bind to GABA receptors and modulate their activity, leading to changes in neuronal excitability. N-(3-bromophenyl)-1,3-benzodioxole-5-carboxamide has also been shown to inhibit the aggregation of amyloid-beta peptides, which are believed to play a role in the development of Alzheimer's disease.
Biochemical and Physiological Effects:
N-(3-bromophenyl)-1,3-benzodioxole-5-carboxamide has been shown to have various biochemical and physiological effects, including the modulation of GABA receptor activity, inhibition of amyloid-beta peptide aggregation, and potential neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-bromophenyl)-1,3-benzodioxole-5-carboxamide in lab experiments is its high selectivity for GABA receptors, which allows for more specific modulation of neuronal activity. However, one limitation is the potential for off-target effects, which may complicate data interpretation.

Future Directions

There are several future directions for research involving N-(3-bromophenyl)-1,3-benzodioxole-5-carboxamide, including further studies on its potential use as a fluorescent probe for detecting protein-protein interactions, as well as its potential as a treatment for neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of N-(3-bromophenyl)-1,3-benzodioxole-5-carboxamide and its potential off-target effects.

Synthesis Methods

N-(3-bromophenyl)-1,3-benzodioxole-5-carboxamide can be synthesized through a multi-step process involving the reaction of 3-bromophenol with potassium hydroxide, followed by the reaction of the resulting product with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone. The final step involves the reaction of the intermediate product with 4-aminobenzoic acid to yield N-(3-bromophenyl)-1,3-benzodioxole-5-carboxamide.

Scientific Research Applications

N-(3-bromophenyl)-1,3-benzodioxole-5-carboxamide has been studied for its potential use in various scientific research applications, including as a fluorescent probe for detecting protein-protein interactions, a modulator of GABA receptors, and a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.